[2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalate

• IUPAC Name: N-[2-(2,5-dimethylphenoxy)ethyl]-2-methoxyethanamine;oxalic acid
• InChI: InChI=1S/C13H21NO2.C2H2O4/c1-11-4-5-12(2)13(10-11)16-9-7-14-6-8-15-3;3-1(4)2(5)6/h4-5,10,14H,6-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: XEVMRSDTVUQKTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCNCCOC.C(=O)(C(=O)O)O
• Molecular Formula: C15H23NO6
• Molecular Weight: 313.35 g/mol

Description

[2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalate, also known as DMPEA-Oxalate, is a chemical compound that has gained attention in the scientific community for its potential use in various fields of research. DMPEA-Oxalate is a white crystalline solid that is soluble in water and has a molecular formula of C14H23NO3.C2H2O4. In

Mechanism of Action

The mechanism of action of [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee is not fully understood, but it is believed to involve the modulation of neurotransmitter receptors. Specifically, [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has been shown to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This partial agonism can lead to changes in the activity of the receptor and subsequent changes in behavior and cognition.
Biochemical and Physiological Effects
[2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee can modulate the activity of various receptors, including the sigma-1 receptor and the 5-HT2A receptor. In vivo studies have shown that [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee can alter behavior and cognition in animal models, suggesting that it may have similar effects in humans.

Advantages and Limitations for Lab Experiments

[2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high affinity for certain receptors, making it a useful tool for studying these receptors. However, [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee also has some limitations. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate experimental results. Additionally, [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee is not currently approved for human use, meaning that its potential clinical applications are currently limited.

Future Directions

There are several future directions for research involving [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee. One potential direction is the development of new drugs based on [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee. Its high affinity for certain receptors makes it a promising lead compound for the development of drugs for the treatment of pain and neurodegenerative diseases. Another direction is the further exploration of its mechanism of action. Understanding how [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee modulates neurotransmitter receptors could lead to new insights into the brain and its functions. Finally, more research is needed to determine the safety and efficacy of [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee in humans, which could pave the way for its clinical use.

Synthesis Methods

The synthesis of [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee involves a multi-step process that starts with the reaction of 2,5-dimethylphenol with ethylene oxide to form 2-(2,5-dimethylphenoxy)ethanol. This intermediate is then reacted with 2-methoxyethylamine in the presence of a catalyst to produce DMPEA. Finally, DMPEA is converted to [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee by reacting with oxalic acid. The overall yield of [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee is around 50% and the purity can be increased through recrystallization.

Scientific Research Applications

[2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has been used in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has been shown to modulate the activity of certain neurotransmitter receptors, such as the serotonin receptor 5-HT2A. This modulation can lead to changes in behavior and cognition, making [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee a potential tool for studying the brain and its functions.
In pharmacology, [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has been investigated for its potential use as a drug lead compound. Studies have shown that [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee has a high affinity for certain receptors, such as the sigma-1 receptor, which is involved in pain regulation and neuroprotection. This affinity makes [2-(2,5-dimethylphenoxy)ethyl](2-methoxyethyl)amine oxalatee a promising candidate for developing new drugs for the treatment of pain and neurodegenerative diseases.